1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: 2-pyridin-3-yloxy-1-[4-[3-(pyrrolidine-1-carbonyl)piperidin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H32N4O3/c27-21(17-29-20-6-3-9-23-15-20)24-13-7-19(8-14-24)26-12-4-5-18(16-26)22(28)25-10-1-2-11-25/h3,6,9,15,18-19H,1-2,4-5,7-8,10-14,16-17H2
• InChI Key: PYYCUHDYWHRSDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)COC4=CN=CC=C4
• Molecular Formula: C22H32N4O3
• Molecular Weight: 400.5 g/mol

Description

1'-[(Pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, also known as BPIP, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. BPIP is a bipiperidine derivative that has been synthesized using a combination of organic chemistry techniques.

Mechanism of Action

The mechanism of action for 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is not fully understood. However, studies have shown that 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine acts as a positive allosteric modulator of the nicotinic acetylcholine receptor (nAChR). The nAChR is a ligand-gated ion channel that is involved in various physiological processes. 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine binds to the nAChR and enhances its activity, leading to the observed effects on addiction, depression, and anxiety.
Biochemical and Physiological Effects
1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been shown to have various biochemical and physiological effects. Studies have shown that 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine can increase dopamine release in the nucleus accumbens, a brain region involved in reward processing. 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein involved in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its high potency and selectivity for the nAChR. 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been shown to have a higher affinity for the nAChR than other nicotinic receptor modulators. However, one limitation of using 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its limited solubility in aqueous solutions. This can make it challenging to administer 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine to cells or animals in lab experiments.

Future Directions

For 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine research include the development of 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine analogs and further investigation of its effects on various physiological processes.

Synthesis Methods

The synthesis of 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves the use of organic chemistry techniques such as condensation reactions, cyclization reactions, and purification techniques. The starting materials for the synthesis of 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine are 1,4-diaminopiperidine and 3-pyridinol. The two compounds are reacted in the presence of acetic anhydride to form the intermediate 1-(acetyloxy)-3-(pyridin-3-yloxy)prop-2-ene. The intermediate is then reacted with pyrrolidine-1-carboxylic acid to form 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. The final product is purified using column chromatography to obtain pure 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine.

Scientific Research Applications

1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has shown potential therapeutic applications in various scientific research fields. One of the primary research areas for 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is in the treatment of addiction. Studies have shown that 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine can reduce drug-seeking behavior in rats. 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been shown to reduce nicotine self-administration in rats, indicating its potential use in smoking cessation therapies.
Another research area for 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is in the treatment of depression and anxiety. Studies have shown that 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine can reduce depressive-like behavior in mice and rats. 1'-[(pyridin-3-yloxy)acetyl]-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been shown to have anxiolytic effects in mice.